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Introduction

The orexin system, comprising neuropeptides orexin-A and orexin-B and their receptors OX1R
and OX2R, is a critical regulator of wakefulness and the sleep-wake cycle.[1][2][3] Orexin
neurons, located in the lateral hypothalamus, promote arousal.[1][3] Consequently, antagonism
of orexin receptors presents a logical therapeutic strategy for insomnia.[4][5] AlImorexant (ACT-
078573) is a first-in-class dual orexin receptor antagonist (DORA) that competitively blocks
both OX1 and OX2 receptors.[1][3][5] It readily crosses the blood-brain barrier to induce sleep.
[2][6] Although its clinical development was discontinued, almorexant remains an invaluable
pharmacological tool for investigating the pathophysiology of insomnia and the role of the
orexin system in sleep regulation.[2] These notes provide detailed data and protocols for
utilizing almorexant in preclinical and clinical research settings.

Mechanism of Action & Pharmacological Profile

Almorexant functions as a competitive antagonist at the OX1 receptor and a noncompetitive,
pseudo-irreversible antagonist at the OX2 receptor, a characteristic attributed to its remarkably
slow dissociation rate from OX2R.[7][8] This dual antagonism effectively dampens the wake-
promoting signals of the orexin system, thereby facilitating the onset and maintenance of sleep.
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[5] Studies in mice have demonstrated that the sleep-inducing effect of almorexant is primarily
mediated through the blockade of the OX2 receptor.[9][10][11]

In Vitro Pharmacology: Receptor Binding Affinity

The binding affinity of almorexant for human orexin receptors has been characterized in
multiple studies. This data is crucial for understanding its potency and receptor interaction

Kinetics.
Orexin 1 Receptor Orexin 2 Receptor
Parameter Reference
(OX1R) (OX2R)
Kd 1.3nM 0.17 nM [71[8]
pKI - 8.0+0.1 [12]
Association Rate Fast Fast [71[8]
Dissociation Rate Very Slow (0.005
Fast _ [71[8][13][14]
(koff) min~1)
Pharmacokinetics

The pharmacokinetic profile of almorexant has been assessed in healthy human subjects,
including the elderly.

Parameter Value Subject Group Reference
Time to Max. Healthy Adults &
) 0.8 - 1.5 hours [15][16]

Concentration (Tmax) Elderly
Distribution Half-life ~1.6 hours Healthy Elderly [15]
Terminal Elimination

) ~32 hours Healthy Elderly [15]
Half-life (t1/2)
Metabolism Primarily via CYP3A4 Inferred from studies
Bioavailability

11.2% Healthy Adults [16]

(Absolute)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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